Cas no 2228993-73-3 (2-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228993-73-3
• MF: C₉H₇BrClNO₂
• MW: 276.514380693436
• CID: 6264831
• PubChem ID: 165799088
• Update Time: 2025-05-23

2-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid
• 2228993-73-3
• EN300-1908527

• Inchi： 1S/C9H7BrClNO2/c10-7-3-12-8(11)2-5(7)4-1-6(4)9(13)14/h2-4,6H,1H2,(H,13,14)
• InChI Key： IHZWKLINGRPJKQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C1CC1C(=O)O)Cl

Computed Properties

• Exact Mass: 274.93487g/mol
• Monoisotopic Mass: 274.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid

2-(5-Bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid

The compound 2-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228993-73-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted pyridine moiety. The presence of bromine and chlorine substituents on the pyridine ring imparts distinct electronic and steric properties, making it a valuable building block for the development of bioactive compounds.

Recent studies have highlighted the potential of cyclopropane-containing compounds in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs). The cyclopropane ring in this molecule contributes to its rigid structure, which is often desirable in drug design for improving bioavailability and target specificity. Additionally, the pyridine moiety serves as a versatile platform for further functionalization, enabling the exploration of diverse chemical space.

The synthesis of 2-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a bromopyridine derivative with a cyclopropane carboxylic acid precursor, followed by selective chlorination. Researchers have recently optimized these protocols to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles.

In terms of applications, this compound has shown promise in the development of antimicrobial agents and cancer therapeutic candidates. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms and tumor progression has been validated in preclinical models. Furthermore, the compound's selective toxicity profile makes it an attractive candidate for targeted drug delivery systems.

From an environmental perspective, the ecological impact of cyclopropane-containing compounds has been a topic of growing interest. Studies indicate that these molecules degrade relatively quickly under aerobic conditions, reducing their persistence in aquatic environments. However, further research is needed to fully understand their long-term effects on ecosystems.

In conclusion, 2-(5-bromo-2-chloropyridin-4-yl)cyclopropane-1-carboxylic acid represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in the development of next-generation therapeutics and agrochemicals.